Cas no 57411-72-0 (ethyl 1,3,6-trimethyl-1H-pyrazolo3,4-bpyridine-5-carboxylate)

• Product Name: ethyl 1,3,6-trimethyl-1H-pyrazolo3,4-bpyridine-5-carboxylate
• CAS No: 57411-72-0
• MDL: MFCD11487930
• CID: 4655335
• PubChem ID: 15618875
• Update Time: 2025-11-02

ethyl 1,3,6-trimethyl-1H-pyrazolo3,4-bpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• ethyl 1,3,6-trimethyl-1H-pyrazolo3,4-bpyridine-5-carboxylate

• MDL： MFCD11487930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on ethyl 1,3,6-trimethyl-1H-pyrazolo3,4-bpyridine-5-carboxylate

Comprehensive Overview of Ethyl 1,3,6-Trimethyl-1H-Pyrazolo[3,4-b]Pyridine-5-Carboxylate (CAS No. 57411-72-0)

Ethyl 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique molecular structure, this compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. The CAS number 57411-72-0 is a critical identifier for researchers and manufacturers, ensuring precise referencing in scientific literature and regulatory documents.

The growing interest in pyrazolo[3,4-b]pyridine derivatives stems from their broad applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies highlight the potential of ethyl 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate as a building block for novel therapeutics targeting chronic diseases, aligning with the current focus on personalized medicine and sustainable healthcare solutions.

From a synthetic chemistry perspective, the compound's ester functional group and trimethyl-substituted pyrazolopyridine core offer excellent reactivity for further modifications. Researchers are exploring its utility in multicomponent reactions, a trending topic in green chemistry, to minimize waste and improve efficiency. This aligns with the global push toward environmentally friendly synthetic methodologies, a key concern for modern pharmaceutical industries.

Analytical characterization of CAS 57411-72-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for its application in high-value research. The demand for well-characterized reference standards like this compound has surged, driven by the increasing rigor in pharmaceutical quality control and regulatory compliance.

In material science, the pyrazolo[3,4-b]pyridine scaffold demonstrates intriguing photophysical properties, making ethyl 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate a candidate for organic electronic applications. Its potential use in OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices resonates with the booming interest in renewable energy technologies and smart materials.

The compound's stability under various conditions and compatibility with diverse reaction media make it a reliable choice for industrial-scale applications. Suppliers and researchers frequently search for high-purity ethyl 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate, emphasizing the need for stringent quality assurance protocols. This reflects the broader trend toward precision in chemical manufacturing and supply chain transparency.

Ongoing research into the biological activities of pyrazolo[3,4-b]pyridine derivatives suggests potential applications beyond traditional medicinal chemistry. For instance, their role in agrochemicals and cosmetic formulations is being investigated, addressing contemporary needs in sustainable agriculture and clean beauty products. Such interdisciplinary applications highlight the compound's adaptability to diverse market demands.

In summary, ethyl 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 57411-72-0) represents a multifaceted compound with significant scientific and industrial relevance. Its structural features and functional versatility position it at the forefront of innovation in pharmaceuticals, materials science, and beyond. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.